Ethyl hexanoate Ethyl hexanoate Ethyl hexanoate is one of the odorants contributing to the typical guava aroma. It also contributes to the fresh strawberry aroma.
Ethyl hexanoate, an ester, is a volatile aroma and fragrance compound which impacts the quality and flavor of wine, beer and Japanese sake.
Ethyl hexanoate is the main flavor component identified in Chinese strong-flavored liquor (CSFL).
Ethyl hexanoate is a fatty acid ethyl ester obtained by the formal condensation of hexanoic acid with ethanol. It has a role as a metabolite. It is a fatty acid ethyl ester and a hexanoate ester.
, also known as ethyl N-hexanoat or ethyl caproate, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Thus, is considered to be a fatty ester lipid molecule. exists as a solid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). has been detected in multiple biofluids, such as feces, saliva, and urine. Within the cell, is primarily located in the cytoplasm. exists in all eukaryotes, ranging from yeast to humans. is a sweet, apple peel, and banana tasting compound that can be found in a number of food items such as passion fruit, fruits, pomes, and guava. This makes a potential biomarker for the consumption of these food products.
Brand Name: Vulcanchem
CAS No.: 123-66-0
VCID: VC20853758
InChI: InChI=1S/C8H16O2/c1-3-5-6-7-8(9)10-4-2/h3-7H2,1-2H3
SMILES: CCCCCC(=O)OCC
Molecular Formula: C8H16O2
Molecular Weight: 144.21 g/mol

Ethyl hexanoate

CAS No.: 123-66-0

Cat. No.: VC20853758

Molecular Formula: C8H16O2

Molecular Weight: 144.21 g/mol

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Ethyl hexanoate - 123-66-0

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Description Ethyl hexanoate is one of the odorants contributing to the typical guava aroma. It also contributes to the fresh strawberry aroma.
Ethyl hexanoate, an ester, is a volatile aroma and fragrance compound which impacts the quality and flavor of wine, beer and Japanese sake.
Ethyl hexanoate is the main flavor component identified in Chinese strong-flavored liquor (CSFL).
Ethyl hexanoate is a fatty acid ethyl ester obtained by the formal condensation of hexanoic acid with ethanol. It has a role as a metabolite. It is a fatty acid ethyl ester and a hexanoate ester.
, also known as ethyl N-hexanoat or ethyl caproate, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Thus, is considered to be a fatty ester lipid molecule. exists as a solid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). has been detected in multiple biofluids, such as feces, saliva, and urine. Within the cell, is primarily located in the cytoplasm. exists in all eukaryotes, ranging from yeast to humans. is a sweet, apple peel, and banana tasting compound that can be found in a number of food items such as passion fruit, fruits, pomes, and guava. This makes a potential biomarker for the consumption of these food products.
CAS No. 123-66-0
Molecular Formula C8H16O2
Molecular Weight 144.21 g/mol
IUPAC Name ethyl hexanoate
Standard InChI InChI=1S/C8H16O2/c1-3-5-6-7-8(9)10-4-2/h3-7H2,1-2H3
Standard InChI Key SHZIWNPUGXLXDT-UHFFFAOYSA-N
SMILES CCCCCC(=O)OCC
Canonical SMILES CCCCCC(=O)OCC
Boiling Point 167.0 °C
Melting Point -67.0 °C
Mp -67.5 °
-67.5°C

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